Cas no 120511-84-4 (a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile)

• Product Name: a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile
• CAS No: 120511-84-4
• MF: C₁₅H₁₇BrN₂
• MW: 305.212882757187
• MDL: MFCD07782114
• CID: 63503
• PubChem ID: 11522359
• Update Time: 2025-07-09

a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
• 3,5-bis(2-cyanoprop-2-yl)benzyl bromide
• 2,2'-(5-bromomethyl-1,3-phenylene di(2-methylpropiononitrile)
• 5-(bromomethyl)-a,a,a',a'-tetramethyl-1,3-benzenediacetonitrile
• Anastrozole Intermediate
• 2,2'-(5-Bromomethyl-1,3-Phenylene)Di(2-Methylpropiononitrile)
• 2-[3-(Bromomethyl)-5-(1-cyano-1-methylethyl)-phenyl]-2-methylpropanenitrile
• 3,5-BIS(1-CYANO-1-METHYLETHYL )BROMOMETHYL BENEZENE ( FOR ANASTROZOLE )
• 5-bromomethyltetramethyl-1,3-benzenediacetonitrile
• Anastrozole impuriyt D
• α,α,α',α'-TetraMethyl-5-broMoMethyl-1,3-benzenediacetonitrile
• α,α,α’,α’-Tetramethy
• α,α,α’,α’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile
• forAnastrozole
• Anastrozole EP Impurity C
• Anastrozole EP Impuriyt C
• α'-TetraMethyl-5-broMoMethyl-1
• Anastrozole USP Related Compound D
• 5-(bromomethyl)-α,α,α',α'-tetramethyl-
• 5-(BroMoMethyl)-α1,α1,α3,α3-tetraMethyl-
• 3,5-Bis(1-cyano-1-methylethyl)benzyl Bromide
• 2-[3-(bromomethyl)-5-(1-cyano-1-methylethyl)phenyl]-2-methylpropanenitrile
• 5-(Bromomethyl)-a,a,a ,a -tetramethyl-1,3-benzenediacetonitrile
• 2,2'-
• a,a,a',a'-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile
• AMY197
• IHXHGCDOJLOZML-UHFFFAOYSA-N
• A inverted exclamation mark-tetramethyl-1,3-benzenediacetonitrile
• AC-6804
• 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) (Anastrozole Impurity)
• A inverted exclamation mark,
• C15H17BrN2
• AKOS015889686
• 5-Bromomethyl-alpha,alpha,alpha,alpha-tetramethyl-1,3-benzenediacetonitrile
• Q-100987
• 3,5-bis(1-cyano-1-methylethyl) benzyl bromide
• MFCD07782114
• CS-0179353
• alpha , alpha , alpha ', alpha '-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile
• Anastrozole Impurity IV
• 120511-84-4
• alpha,alpha,alpha',alpha'-tetramethyl-5-bromomethyl-1,3-benzene-diacetonitrile
• 3,5-bis-(1-cyano-1-methylethyl)benzylbromide
• FT-0642941
• 5-Bromomethyl anastrozole [USP]
• F12198
• 2,2'-[5-(Bromomethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
• ?,?,?',?'-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile
• 2,2 inverted exclamation mark -[5-(Bromomethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
• OIS19A3U1G
• 5-BROMOMETHYL ANASTROZOLE [USP IMPURITY]
• DTXSID30468018
• 5-(Bromomethyl)-
• BCP08812
• 2,2'-[5-(Bromomethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
• SCHEMBL2258695
• UNII-OIS19A3U1G
• 2-[3-(bromomethyl)-5-(2-cyanopropan-2-yl)phenyl]-2-methylpropanenitrile
• SY028595
• 2,2-(5-(Bromomethyl)benzene-1,3-diyl)bis(2-methylpropanenitrile)
• ANASTROZOLE IMPURITY C [EP IMPURITY]
• DS-15010
• Anastrozole impurity C [EP]
• 3,5-bis(2-cyanoprop-2-yl)benzylbromide
• 2,2'-(5-BROMOMETHYL-1,3-PHENYLENE)-DI-(2-METHYLPROPIONITRILE)
• 5-Bromomethyl anastrozole
• 2,2'-(5-bromomethyl-1,3-phenylene)di(2-methylpropionitrile)
• 2,2\\'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
• DB-049866
• a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile

• MDL： MFCD07782114
• Inchi： 1S/C15H17BrN2/c1-14(2,9-17)12-5-11(8-16)6-13(7-12)15(3,4)10-18/h5-7H,8H2,1-4H3
• InChI Key： IHXHGCDOJLOZML-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)C(C#N)(C)C)C(C#N)(C)C

Computed Properties

• Exact Mass: 304.05800
• Monoisotopic Mass: 304.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 98-100 ºC
• Boiling Point: 380.0±37.0 °C at 760 mmHg
• Flash Point: 183.6±26.5 °C
• Refractive Index: 1.544
• PSA: 47.58000
• LogP: 4.18386
• Vapor Pressure: No data available

a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• Storage Condition：Sealed in dry,Room Temperature

Additional information on a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile

Recent Advances in the Study of a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile (CAS: 120511-84-4)

The compound a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile (CAS: 120511-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 120511-84-4 as a versatile intermediate in the synthesis of complex organic molecules. Its bromomethyl group makes it particularly useful for cross-coupling reactions, enabling the construction of diverse molecular frameworks. Researchers have successfully employed this compound in the development of novel kinase inhibitors, which are of great interest in the treatment of cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 120511-84-4 in targeting specific protein kinases involved in tumor growth. The study reported a significant reduction in cancer cell proliferation when treated with these derivatives, suggesting their potential as lead compounds for anticancer drug development.

Another area of research has explored the compound's application in the synthesis of fluorescent probes. Due to its rigid aromatic structure and the presence of nitrile groups, 120511-84-4 serves as an excellent scaffold for designing probes that can detect biological molecules with high specificity. This has opened new avenues for diagnostic applications and real-time monitoring of cellular processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 120511-84-4. Current research is focused on improving their solubility and bioavailability to enhance their therapeutic potential. Collaborative efforts between chemists and biologists are underway to address these issues and accelerate the translation of these findings into clinical applications.

In conclusion, a,a,a’,a’-Tetramethyl-5-bromomethyl-1,3-benzenediacetonitrile (CAS: 120511-84-4) represents a valuable tool in modern drug discovery and chemical biology. Its multifaceted applications underscore the importance of continued research in this area, with the potential to yield innovative therapies and diagnostic tools in the near future.